

Technical Support Center: Enhancing the Bioavailability of 2-Aroyl-Indole Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-(4-methylbenzoyl)-1H-indol-3-amine

CAS No.: 1552304-61-6

Cat. No.: B1379448

[Get Quote](#)

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-aroyl-indole compounds. This guide is designed to provide practical, in-depth solutions to the common challenges encountered when trying to enhance the oral bioavailability of this promising class of molecules. The indole scaffold is a well-established "privileged structure" in medicinal chemistry, but its derivatives, particularly 2-aroyl-indoles, often present significant formulation challenges due to their physicochemical properties.^{[1][2][3]}

This resource is structured as a series of troubleshooting guides and frequently asked questions (FAQs). It moves from initial problem identification through to specific formulation strategies and troubleshooting experimental assays. Our goal is to not only provide protocols but to explain the scientific rationale behind them, empowering you to make informed decisions in your development pipeline.

Section 1: Initial Characterization & Problem Identification

Before attempting to enhance bioavailability, it's critical to understand the root cause of the problem. Is it poor solubility, poor permeability, rapid metabolism, or a combination of factors? This section addresses the foundational questions of characterization.

FAQ 1.1: My 2-aryl-indole compound shows poor in vivo exposure. How do I determine if the primary issue is solubility or permeability?

Answer:

This is the most fundamental question in early-stage drug development. Differentiating between solubility and permeability limitations is crucial because the formulation strategies to address them are distinct.^[4] A compound's absorption is governed by both its ability to dissolve in the gastrointestinal (GI) fluids and its ability to pass through the intestinal epithelium into the bloodstream.^[5]

A systematic approach involves a combination of in silico prediction and in vitro experimentation.


Troubleshooting & Experimental Workflow:

- In Silico & Physicochemical Analysis:
 - Calculate Key Properties: Use software to predict LogP (lipophilicity) and pKa. High LogP values (>3) often correlate with poor aqueous solubility.
 - Measure Thermodynamic Solubility: This is a critical first step. Determine the equilibrium solubility of your compound in physiologically relevant media, such as Simulated Gastric Fluid (SGF) and Fasted-State Simulated Intestinal Fluid (FaSSIF).^[6] A solubility of <100 µg/mL is often considered problematic.
- In Vitro Permeability Assessment:

- PAMPA (Parallel Artificial Membrane Permeability Assay): This is a high-throughput, cell-free assay that models passive diffusion.[7] It's an excellent first screen for permeability.
- Caco-2 Cell Monolayer Assay: This is the gold standard for predicting intestinal permeability.[7] Caco-2 cells are human colon adenocarcinoma cells that differentiate into a monolayer with characteristics similar to the intestinal epithelium. Crucially, they express efflux transporters like P-glycoprotein (P-gp), providing more comprehensive data than PAMPA.[8]

Data Interpretation Workflow:

The following diagram outlines a decision-making process based on the results from these initial experiments.



[Click to download full resolution via product page](#)

Caption: Decision tree for identifying the root cause of poor bioavailability.

Section 2: Formulation Strategies for Solubility Enhancement

If your compound is identified as having dissolution rate-limited absorption (e.g., BCS Class II), the primary goal is to increase its concentration in the GI tract.^[9]

FAQ 2.1: My 2-aroyl-indole is crystalline with very low aqueous solubility. Which formulation strategy should I try first?

Answer:

For crystalline compounds with poor solubility, no single strategy is universally effective.^[10] The choice depends on the compound's specific properties (e.g., melting point, logP, dose). A tiered approach, starting with simpler methods, is often most efficient.

Recommended Tiered Approach:

- Tier 1: Particle Size Reduction (Micronization/Nanonization):
 - Why it works: The Noyes-Whitney equation shows that the dissolution rate is directly proportional to the surface area of the drug particles.^[11] Reducing particle size dramatically increases the surface area, leading to faster dissolution.
 - When to use it: Good for compounds where the dissolution rate is the limiting factor, but the intrinsic solubility is not excessively low. It is a robust and well-understood technique.^[12]
 - Troubleshooting:
 - Problem: Powder aggregation after milling, leading to poor flowability and loss of surface area advantage.

- Solution: Include a wetting agent or dispersant in the formulation (e.g., a small amount of surfactant like sodium lauryl sulfate) to prevent particle agglomeration.[13]
- Tier 2: Amorphous Solid Dispersions (ASDs):
 - Why it works: Crystalline solids must overcome the crystal lattice energy to dissolve. Amorphous forms lack this ordered structure and exist at a higher energetic state, making them more soluble.[10] ASDs stabilize this amorphous form within a polymer matrix.
 - When to use it: When particle size reduction is insufficient. This is one of the most powerful techniques for significant solubility enhancement.[9]
 - Experimental Protocol (Spray Drying):
 1. Select a polymer (e.g., HPMC-AS, PVP/VA, Soluplus®). The choice depends on drug-polymer miscibility.
 2. Dissolve both the 2-aryl-indole compound and the polymer in a common volatile solvent (e.g., acetone, methanol). A typical drug-to-polymer ratio to start with is 1:3 (w/w).
 3. Spray the solution into a drying chamber. The rapid evaporation of the solvent traps the drug in an amorphous state within the polymer matrix.
 4. Collect the resulting powder.
 5. Characterize the ASD using Powder X-Ray Diffraction (PXRD) to confirm the absence of crystallinity and Differential Scanning Calorimetry (DSC) to assess the glass transition temperature (T_g), an indicator of stability.
- Tier 3: Lipid-Based Formulations (e.g., SEDDS):
 - Why it works: Self-Emulsifying Drug Delivery Systems (SEDDS) are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in aqueous media (like GI fluids).[14] The drug is dissolved in the lipid phase and remains in solution throughout transit in the GI tract, bypassing the dissolution step.[12]

- When to use it: Excellent for highly lipophilic (high LogP) compounds.
- Troubleshooting:
 - Problem: The drug precipitates out of the formulation upon dilution in aqueous media.
 - Solution: The formulation is not robust. The composition needs to be optimized. Construct a pseudo-ternary phase diagram to identify the optimal ratios of oil, surfactant, and co-surfactant that form stable microemulsions over a wide range of dilutions.

Data Summary Table:

Strategy	Mechanism	Ideal Candidate Properties	Key Advantage	Common Challenge
Micronization	Increases surface area	Moderate insolubility, dissolution rate limited	Scalable, well-established technology	Particle aggregation, limited enhancement
Solid Dispersion	Stabilizes high-energy amorphous form	High melting point, strong crystal lattice	Significant solubility increase	Physical instability (recrystallization)
Lipid Formulation	Bypasses dissolution step	High LogP, highly lipophilic	Maintains drug in a solubilized state	Potential for drug precipitation on dilution

Section 3: Strategies for Permeability Enhancement

If your compound has adequate solubility but still shows poor absorption, the issue likely lies with its inability to cross the intestinal membrane.

FAQ 3.1: My Caco-2 assay shows a high efflux ratio (>2) for my 2-aroyl-indole compound. What does this mean

and how can I address it?

Answer:

A high efflux ratio in a bidirectional Caco-2 assay is a strong indicator that your compound is a substrate for an efflux transporter, most commonly P-glycoprotein (P-gp/MDR1) or Breast Cancer Resistance Protein (BCRP).[8] These transporters are located on the apical (lumen-facing) side of intestinal cells and actively pump substrates back into the GI lumen, reducing net absorption.[15][16]

Troubleshooting & Experimental Workflow:

- Confirm Transporter Involvement:
 - Protocol: Repeat the Caco-2 assay in the presence of a known inhibitor of the suspected transporter.
 - For P-gp: Use verapamil or elacridar.[17]
 - For BCRP: Use Ko143.
 - Interpretation: If the efflux ratio decreases significantly (ideally close to 1) in the presence of the inhibitor, it confirms that your compound is a substrate for that specific transporter.
- Strategies to Overcome Efflux:
 - Co-administration with an Inhibitor: Formulate your 2-aryl-indole with an excipient that has known efflux-inhibiting properties. Many common pharmaceutical surfactants (e.g., Tween® 80, Cremophor® EL) can inhibit P-gp, though often non-specifically.[16] This is a formulation-based approach.
 - Structural Modification (Medicinal Chemistry): This is a more fundamental approach for lead optimization. The goal is to modify the molecule to reduce its affinity for the transporter.
 - Causality: Efflux transporters often recognize specific pharmacophores, such as multiple hydrogen bond acceptors and a high degree of conformational flexibility.

- Action: Work with medicinal chemists to identify potential sites for modification that could disrupt transporter binding without sacrificing pharmacological activity. This might involve masking hydrogen bond donors/acceptors or increasing molecular rigidity.

Workflow for Addressing High Efflux:

Caption: Workflow for troubleshooting high efflux transporter activity.

Section 4: In Vitro & In Vivo Assessment - Troubleshooting Experimental Readouts

Even with an optimized formulation, interpreting bioavailability data can be complex. This section covers common issues encountered during the assessment phase.

FAQ 4.1: I developed an amorphous solid dispersion that shows excellent dissolution in vitro, but the in vivo bioavailability in rats is still low and highly variable. What could be the cause?

Answer:

This is a classic and challenging "in vitro-in vivo correlation" (IVIVC) disconnect. While achieving supersaturation in a beaker is a great first step, the gastrointestinal environment is far more complex. Several factors could be at play.

Potential Causes & Troubleshooting Steps:

- In Vivo Precipitation:
 - Why it happens: Your ASD creates a supersaturated solution of the drug in the GI tract. However, this is a thermodynamically unstable state. Without sufficient stabilization, the drug can rapidly precipitate back into a less soluble (often crystalline) form, which is then poorly absorbed.^[9]
 - Troubleshooting Protocol:

1. In Vitro Dissolution/Precipitation Test: Modify your dissolution assay. After the initial dissolution phase, add bile salts and phospholipids (e.g., lecithin) to simulate intestinal fluid components. Monitor the drug concentration over several hours. A sharp drop indicates precipitation.
 2. Add a Precipitation Inhibitor: Reformulate the ASD to include a "precipitation inhibitor" polymer. While the primary ASD polymer (e.g., HPMC-AS) helps generate supersaturation, a secondary polymer (e.g., HPMC, PVP) can help maintain it by sterically hindering crystal nucleation and growth in the aqueous environment.
- First-Pass Metabolism:
 - Why it happens: The drug is being absorbed from the gut but is then extensively metabolized by enzymes in the intestinal wall (e.g., CYP3A4) or the liver before it can reach systemic circulation.[\[18\]](#) This is common for lipophilic compounds. The indole nucleus itself can be susceptible to metabolism.[\[2\]](#)
 - Troubleshooting Protocol:
 1. Metabolic Stability Assay: Incubate your compound with liver microsomes (human and rat) and measure the rate of its disappearance over time.[\[19\]](#) A high clearance rate suggests rapid metabolism.
 2. In Vivo Satellite Study: In a subsequent rodent PK study, collect not only plasma but also portal vein blood samples. A significantly higher drug concentration in the portal vein compared to systemic circulation is a hallmark of high first-pass hepatic extraction.
 - Inadequate Animal Model:
 - Why it happens: The physiology of the rat GI tract (e.g., pH, transit time, enzymatic activity) can differ significantly from humans.[\[20\]](#) While useful, rodent models are not always quantitatively predictive of human bioavailability.
 - Action: Consider a second, non-rodent species (e.g., beagle dog) for a follow-up PK study if the project warrants it. Dogs often have a GI physiology that is more comparable to humans.

References

- Chauhan, J., Maddi, S. R., Dubey, K. D., & Sen, S. (2021). Developing C2-Aroyl Indoles as Novel Inhibitors of IDO1 and Understanding Their Mechanism of Inhibition via Mass Spectroscopy, QM/MM Calculations and Molecular Dynamics Simulation. *Frontiers in Chemistry*. [\[Link\]](#)^[21]
- Chauhan, J., Maddi, S. R., Dubey, K. D., & Sen, S. (2021). Developing C2-Aroyl Indoles as Novel Inhibitors of IDO1 and Understanding Their Mechanism of Inhibition via Mass Spectroscopy, QM/MM Calculations and Molecular Dynamics Simulation. *PMC*. [\[Link\]](#)^[19]
- ResearchGate. (2025). Developing C2-Aroyl Indoles as Novel Inhibitors of IDO1 and Understanding Their Mechanism of Inhibition via Mass Spectroscopy, QM/MM Calculations and Molecular Dynamics Simulation. *ResearchGate*. [\[Link\]](#)^[22]
- Patel, D., et al. (2018). In vitro model for predicting bioavailability of subcutaneously injected monoclonal antibodies. *Journal of Controlled Release*. [\[Link\]](#)^[23]
- Gertz, M., Harrison, A., Houston, J. B., & Galetin, A. (2011). Influence of Efflux Transporters on Drug Metabolism: Theoretical Approach for Bioavailability and Clearance Prediction. *PubMed*. [\[Link\]](#)^[24]
- Wang, M., et al. (2015). A review on recent developments of indole-containing antiviral agents. *PMC*. [\[Link\]](#)^[25]
- Kaur, M., & Singh, M. (2014). 2-Arylindoles: a privileged molecular scaffold with potent, broad-ranging pharmacological activity. *PubMed*. [\[Link\]](#)^[1]
- Al-Ghananeem, A. M., & Malkawi, A. H. (2024). Drug Absorption. *StatPearls - NCBI Bookshelf*. [\[Link\]](#)^[26]
- FDA. (n.d.). Overview of in vivo Bioavailability (BA) and Bioequivalence (BE) Studies Supporting NDAs and ANDAs. *FDA.gov*. [\[Link\]](#)^[27]
- Saini, M., et al. (2026). The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. *MDPI*. [\[Link\]](#)^[2]

- Lemos, C. (n.d.). In vitro models for prediction of drug absorption and metabolism. ITQB NOVA. [[Link](#)][7]
- Subramanian, R. (2023). Drug Absorption and Metabolism: Understanding the Journey of Medi. IT Medical Team. [[Link](#)]
- Chow, S. C. (2014). Bioavailability and Bioequivalence in Drug Development. PMC. [[Link](#)][28]
- Iannazzo, D., et al. (2024). Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents. MDPI. [[Link](#)][3]
- Shargel, L., & Yu, A. (n.d.). Chapter 15. Drug Product Performance, In Vivo: Bioavailability and Bioequivalence. AccessPharmacy. [[Link](#)][29]
- Singh, B., & Singh, R. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. [[Link](#)][12]
- Wang, Y., et al. (2024). Efflux ABC transporters in drug disposition and their posttranscriptional gene regulation by microRNAs. Frontiers. [[Link](#)][17]
- Taylor & Francis Online. (2024). Development of in vitro biopharmaceutics tools for predicting the bioavailability of subcutaneously injected monoclonal antibodies and oligonucleotides. Taylor & Francis Online. [[Link](#)][30]
- LFA Machines. (2023). The Top 5 Problems Encountered in Developing Your Formula for Tablets and Capsules. LFA Machines. [[Link](#)][13]
- ACS Publications. (2025). Predicting Subcutaneous Antibody Bioavailability Using Ensemble Protein Language Models. ACS Publications. [[Link](#)][31]
- ResearchGate. (n.d.). Indole containing anti-lung cancer drugs in clinical and pre-clinical stages. ResearchGate. [[Link](#)][32]
- Fiveable. (2025). Efflux Transporters Definition. Fiveable. [[Link](#)][15]

- RSC Publishing. (n.d.). Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies. RSC Publishing. [\[Link\]](#)^[33]
- Particle Analytical. (n.d.). Troubleshooting in pharmaceutical manufacturing: expert solutions. Particle Analytical. [\[Link\]](#)^[34]
- Arunagiri, R. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online. [\[Link\]](#)^[10]
- MDPI. (2024). Synthesis and Biological Evaluation of Novel 2-Aroyl Benzofuran-Based Hydroxamic Acids as Antimicrotubule Agents. MDPI. [\[Link\]](#)^[35]
- eCFR. (n.d.). 21 CFR § 320.25 - Guidelines for the conduct of an in vivo bioavailability study. eCFR. [\[Link\]](#)^[36]
- World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [\[Link\]](#)^[11]
- Dhaneesh S, et al. (2023). Unveiling the Biological Potential of 2-Phenyl Indole Derivatives: A Comprehensive Review. OMICS International. [\[Link\]](#)^[37]
- Merck Group. (n.d.). Application of drug physico chemical characterisation in drug discovery. Merck Group. [\[Link\]](#)^[6]
- Walsh Medical Media. (2017). In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques. Walsh Medical Media. [\[Link\]](#)
- International Biopharmaceutical Industry. (n.d.). Predicting Drug Bioavailability with the Modern-day Toolkit. International Biopharmaceutical Industry. [\[Link\]](#)^[20]
- Bentham Science. (2005). Efflux Transporters and their Clinical Relevance. Bentham Science. [\[Link\]](#)^[16]
- American Pharmaceutical Review. (2011). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. [\[Link\]](#)^[9]

- GoodRx. (2021). Introduction to Pharmacokinetics: Four Steps in a Drug's Journey Through the Body. GoodRx. [[Link](#)][18]
- PubMed. (2022). Indole: A promising scaffold for the discovery and development of potential anti-tubercular agents. PubMed. [[Link](#)][38]
- Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Pharmaguideline. [[Link](#)][39]
- PubMed. (2011). Fluorescence properties of 2-aryl substituted indoles. PubMed. [[Link](#)][40]
- Semantic Scholar. (2023). Indole-Based Compounds as Potential Drug Candidates for SARS-CoV-2. Semantic Scholar. [[Link](#)][41]
- Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [[Link](#)][14]
- Britannica. (2026). Drug - Absorption, Metabolism, Excretion. Britannica. [[Link](#)][5]
- Laxxon Medical. (2022). Absorption: The First Stage of Pharmacokinetics. Laxxon Medical. [[Link](#)][42]
- Pharma.Tips. (2025). Troubleshooting Formulation Issues in High-Dose Tablets. Pharma.Tips. [[Link](#)][43]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. 2-Arylindoles: a privileged molecular scaffold with potent, broad-ranging pharmacological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. mdpi.com [mdpi.com]

- [4. pharmaexcipients.com \[pharmaexcipients.com\]](#)
- [5. Drug - Absorption, Metabolism, Excretion | Britannica \[britannica.com\]](#)
- [6. merckgroup.com \[merckgroup.com\]](#)
- [7. In vitro models for prediction of drug absorption and metabolism — ITQB \[itqb.unl.pt\]](#)
- [8. 腸管排出系トランスポーターと薬物吸収 \[sigmaaldrich.com\]](#)
- [9. pharmoutsourcing.com \[pharmoutsourcing.com\]](#)
- [10. 4 Strategies To Formulate Poorly Soluble APIs \[drugdiscoveryonline.com\]](#)
- [11. Formulation Strategies for Poorly Soluble Drugs \[worldpharmatoday.com\]](#)
- [12. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. lfatabletpresses.com \[lfatabletpresses.com\]](#)
- [14. hilarispublisher.com \[hilarispublisher.com\]](#)
- [15. fiveable.me \[fiveable.me\]](#)
- [16. benthamdirect.com \[benthamdirect.com\]](#)
- [17. Frontiers | Efflux ABC transporters in drug disposition and their posttranscriptional gene regulation by microRNAs \[frontiersin.org\]](#)
- [18. genomind.com \[genomind.com\]](#)
- [19. Developing C2-Aroyl Indoles as Novel Inhibitors of IDO1 and Understanding Their Mechanism of Inhibition via Mass Spectroscopy, QM/MM Calculations and Molecular Dynamics Simulation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. international-biopharma.com \[international-biopharma.com\]](#)
- [21. Frontiers | Developing C2-Aroyl Indoles as Novel Inhibitors of IDO1 and Understanding Their Mechanism of Inhibition via Mass Spectroscopy, QM/MM Calculations and Molecular Dynamics Simulation \[frontiersin.org\]](#)
- [22. researchgate.net \[researchgate.net\]](#)
- [23. In vitro model for predicting bioavailability of subcutaneously injected monoclonal antibodies - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [24. Influence of efflux transporters on drug metabolism: theoretical approach for bioavailability and clearance prediction - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [25. A review on recent developments of indole-containing antiviral agents - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- [26. Drug Absorption - StatPearls - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [27. fda.gov \[fda.gov\]](#)
- [28. Bioavailability and Bioequivalence in Drug Development - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [29. accesspharmacy.mhmedical.com \[accesspharmacy.mhmedical.com\]](#)
- [30. tandfonline.com \[tandfonline.com\]](#)
- [31. pubs.acs.org \[pubs.acs.org\]](#)
- [32. researchgate.net \[researchgate.net\]](#)
- [33. Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies - RSC Medicinal Chemistry \(RSC Publishing\) \[pubs.rsc.org\]](#)
- [34. particle.dk \[particle.dk\]](#)
- [35. mdpi.com \[mdpi.com\]](#)
- [36. 21 CFR § 320.25 - Guidelines for the conduct of an in vivo bioavailability study. | Electronic Code of Federal Regulations \(e-CFR\) | US Law | LII / Legal Information Institute \[law.cornell.edu\]](#)
- [37. omicsonline.org \[omicsonline.org\]](#)
- [38. Indole: A promising scaffold for the discovery and development of potential anti-tubercular agents - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [39. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline \[pharmaguideline.com\]](#)
- [40. Fluorescence properties of 2-aryl substituted indoles - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [41. pdfs.semanticscholar.org \[pdfs.semanticscholar.org\]](#)
- [42. laxxonmedical.com \[laxxonmedical.com\]](#)
- [43. Troubleshooting Formulation Issues in High-Dose Tablets – Pharma.Tips \[pharma.tips\]](#)
- To cite this document: BenchChem. [Technical Support Center: Enhancing the Bioavailability of 2-Aroyl-Indole Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1379448/docs#technical-support-center-enhancing-the-bioavailability-of-2-aroyl-indole-compounds\]](https://www.benchchem.com/product/b1379448/docs#technical-support-center-enhancing-the-bioavailability-of-2-aroyl-indole-compounds)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)